Cas no 89550-93-6 (Cyclohept[c][1,2]oxathiol-3(8H)-one,4-hydroxy-8-thioxo-)

Cyclohept[c][1,2]oxathiol-3(8H)-one,4-hydroxy-8-thioxo- structure
89550-93-6 structure
Product Name:Cyclohept[c][1,2]oxathiol-3(8H)-one,4-hydroxy-8-thioxo-
CAS No:89550-93-6
MF:C8H4O3S2
MW:212.245559692383
CID:722872
PubChem ID:55977
Update Time:2025-04-19

Cyclohept[c][1,2]oxathiol-3(8H)-one,4-hydroxy-8-thioxo- Chemical and Physical Properties

Names and Identifiers

    • Cyclohept[c][1,2]oxathiol-3(8H)-one,4-hydroxy-8-thioxo-
    • 8-sulfanylcyclohepta[c]oxathiole-3,4-dione
    • thiotropocin
    • 4-Hydroxy-8-thioxocyclohepta[c][1,2]oxathiol-3(8H)-one
    • SCHEMBL455699
    • CHEBI:29694
    • 4-hydroxy-8-thioxo-cyclohepta[c][1,2]oxathiol-3(8H)-one
    • 4-hydroxy-8-sulfanylidene-3H,8H-cyclohepta[c][1,2]oxathiol-3-one
    • 4-Hydroxy-8-thioxocyclohept(c)-1,2-oxathiol-3(8H)-one
    • BRN 4415507
    • AKOS040749644
    • Cyclohept(c)(1,2)oxathiol-3(8H)-one, 4-hydroxy-8-thioxo-
    • DTXSID401008865
    • CB-104
    • 8-SULFANYLCYCLOHEPTA[C][1,2]OXATHIOLE-3,4-DIONE
    • 4-hydroxy-8-sulfanylidenecyclohepta[c][1,2]oxathiol-3(8H)-one
    • 89550-93-6
    • starbld0006428
    • Q27110228
    • Inchi: 1S/C8H4O3S2/c9-4-2-1-3-5(12)7-6(4)8(10)11-13-7/h1-3,9H
    • InChI Key: DQGOJKVIMNNGAH-UHFFFAOYSA-N
    • SMILES: OC1C2=C(SOC2=O)C(=S)C=CC=1

Computed Properties

  • Exact Mass: 211.960185
  • Monoisotopic Mass: 211.960185
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 1.3
  • Topological Polar Surface Area: 69.7

Experimental Properties

  • Density: 1.6
  • Boiling Point: 351.5°C at 760 mmHg
  • Flash Point: 166.4°C
  • Refractive Index: 1.714
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